Cas no 2097857-83-3 (2-(propan-2-yl)-2,3-dihydropyridazin-3-one)
2097857-83-3 structure
Product Name:2-(propan-2-yl)-2,3-dihydropyridazin-3-one
CAS No:2097857-83-3
MF:C7H10N2O
MW:138.167101383209
CID:6548039
PubChem ID:19915066
Update Time:2024-03-01
2-(propan-2-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(propan-2-yl)-2,3-dihydropyridazin-3-one
- 3(2H)-Pyridazinone, 2-(1-methylethyl)-
-
- Inchi: 1S/C7H10N2O/c1-6(2)9-7(10)4-3-5-8-9/h3-6H,1-2H3
- InChI Key: VZWZDYSMVHQTHD-UHFFFAOYSA-N
- SMILES: C1(=O)N(C(C)C)N=CC=C1
Computed Properties
- Exact Mass: 138.079312947g/mol
- Monoisotopic Mass: 138.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- Density: 1.08±0.1 g/cm3(Predicted)
- Boiling Point: 209.0±23.0 °C(Predicted)
- pka: -0.98±0.20(Predicted)
2-(propan-2-yl)-2,3-dihydropyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6546-1626-2μmol |
2-(propan-2-yl)-2,3-dihydropyridazin-3-one |
2097857-83-3 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1626-5μmol |
2-(propan-2-yl)-2,3-dihydropyridazin-3-one |
2097857-83-3 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1626-10μmol |
2-(propan-2-yl)-2,3-dihydropyridazin-3-one |
2097857-83-3 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1626-20μmol |
2-(propan-2-yl)-2,3-dihydropyridazin-3-one |
2097857-83-3 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1626-1mg |
2-(propan-2-yl)-2,3-dihydropyridazin-3-one |
2097857-83-3 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1626-2mg |
2-(propan-2-yl)-2,3-dihydropyridazin-3-one |
2097857-83-3 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1626-3mg |
2-(propan-2-yl)-2,3-dihydropyridazin-3-one |
2097857-83-3 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1626-4mg |
2-(propan-2-yl)-2,3-dihydropyridazin-3-one |
2097857-83-3 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1626-5mg |
2-(propan-2-yl)-2,3-dihydropyridazin-3-one |
2097857-83-3 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1626-10mg |
2-(propan-2-yl)-2,3-dihydropyridazin-3-one |
2097857-83-3 | 10mg |
$79.0 | 2023-09-08 |
2-(propan-2-yl)-2,3-dihydropyridazin-3-one Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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